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Compound Name: Cerec

Cat. No.: B1177376 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance for researchers and scientists

utilizing the Sirona Cerec Omnicam in clinical studies. Addressing common challenges and

frequently asked questions, this resource aims to ensure data integrity and procedural

accuracy throughout your experimental workflows.

Troubleshooting Guide
This section addresses specific issues that may arise during the use of the Cerec Omnicam in

a research setting.
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Problem Potential Cause Recommended Solution

Inaccurate or Distorted Scans

Improper scanning technique,

reflective materials, software

version, ambient lighting.

Review and adhere to the

manufacturer's recommended

scanning protocol.[1][2] For

highly reflective materials like

gold or zirconia, ensure a

steady hand and consistent

distance.[3] Note that optimal

accuracy for the Omnicam may

be achieved in zero light

conditions.[4] Verify you are

using the latest software

version, as updates can

significantly improve accuracy.

[4][5]

"Camera Unreachable" Error

Recent Windows updates may

remove necessary IP

addresses for the CEREC

system.[6]

1. Navigate to 'Start' >

'Computer'. 2. Double-click on

'(C:)' > 'Sirona' > 'Tools' >

'Omnicam Network'. 3. Run the

'Configure.cmd' file. This will

reinstall the network ports and

camera driver. The process

should take 5-10 minutes. 4.

Verify the camera status under

'Configuration' > 'Devices' in

the CEREC software.[6]

Difficulty Capturing Margins

Inadequate tooth preparation,

fluid accumulation, or improper

scanner angulation.

Ensure preparation margins

are clear and well-defined.

Control for saliva and blood in

the scanning area.[7] Maintain

the recommended distance of

0-15 mm from the tooth

surface and angulate the

scanner to capture all aspects

of the margin.[2]
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Registration Errors During

Scanning

Moving the scanner too quickly

or losing tracking from a

previously scanned area.

If a registration error occurs,

slowly move the Omnicam

back to a previously

successfully captured area

until you hear the sound for a

registered acquisition, then

continue scanning.[2]

Poor Initial Restoration

Proposal

Insufficient data captured from

adjacent teeth.

Always scan at least 2-3 teeth

adjacent to the preparation to

ensure the software has

enough data for an accurate

biogeneric proposal.[2]

Frequently Asked Questions (FAQs)
Q1: How does the choice of adjacent restorative material affect the accuracy of my scans?

A: The material of adjacent teeth can significantly impact the accuracy of Cerec Omnicam

scans. In one in-vitro study, scanning adjacent to zirconia resulted in the highest trueness

deviation, while gold showed the lowest.[3] Researchers should be aware of this variable and

may consider standardizing adjacent materials in their study design if high precision is critical.

Q2: What is the expected accuracy of the Cerec Omnicam compared to other scanners?

A: While clinically acceptable for many applications, studies have shown the Cerec Omnicam

may have lower trueness and precision compared to newer scanners like the Cerec
Primescan.[3][8] It is crucial to consider these inherent limitations when designing studies that

require very high levels of accuracy.

Q3: How often should the Cerec Omnicam be calibrated?

A: Regular calibration is essential for maintaining the accuracy of the scanner.[9] The

manufacturer's guidelines for calibration frequency should be strictly followed, especially in a

clinical study setting where consistency is paramount. The process involves using a specific

calibration tip and tool and takes approximately 10-15 minutes.[9]
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Q4: Can different software versions impact the outcome of my study?

A: Yes, software versions can have a significant effect on the accuracy of the Omnicam.[4][5]

For instance, studies have shown differences in trueness and precision between CEREC Ortho

software and CEREC SW 4.4.4.[1][10] It is imperative for researchers to document the specific

software version used in their study protocols and publications to ensure reproducibility.[4]

Q5: What is the recommended scanning strategy for a full arch?

A: The recommended full-arch scanning strategy involves a specific sequence: occlusal, then

buccal, then lingual surfaces, and finally the proximal surfaces of the prepared tooth.[2] For full

jaw acquisitions, the sequence for anterior teeth may differ, starting with the lingual and labial

areas before moving to the incisal edges.[2] Adhering to a consistent, manufacturer-

recommended scanning path is critical for minimizing distortions and ensuring reliable data.

Quantitative Data from In-Vitro Studies
The following tables summarize key performance data of the Cerec Omnicam from various

studies.

Table 1: Influence of Adjacent Material on Trueness and Precision of Omnicam Scans for Inlay

Preparations[3]

Adjacent Material
Mean Trueness Deviation
(μm)

Mean Precision Deviation
(μm)

Zirconia 21.7 ± 0.3 4.5 ± 0.4

Resin 15.3 ± 0.6 7.6 ± 1.6

Gold 11.8 ± 0.5 5.2 ± 0.8

Table 2: Comparison of Full Arch Scan Accuracy and Time with Different Software[1]
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Software
Mean Trueness
Error (μm)

Mean Precision
Error (μm)

Average Scan Time
Increase

CEREC Ortho 27.19 20.55 ~50 seconds per arch

CEREC SW 4.4.4 31.93 28.72 -

Table 3: Accuracy of Single Implant Scans[11]

Intraoral Scanner Mean Trueness Error (μm) Mean Precision Error (μm)

Cerec Omnicam 28.4 ± 4.5 30.6 ± 3.3

CS 3600 15.2 ± 0.8 11.3 ± 1.1

Trios 3 22.3 ± 0.5 15.2 ± 0.8

DWIO 27.8 ± 3.2 27.1 ± 10.7

Emerald 43.1 ± 11.5 32.8 ± 10.7

Experimental Protocols
Protocol 1: Evaluation of Adjacent Material on Scan Accuracy

This protocol is based on an in-vitro study evaluating the effect of adjacent restorative materials

on the accuracy of digital impressions.[3]

Model Preparation: A phantom head is used to simulate a clinical environment. A mandibular

model is prepared with a disto-occlusal inlay cavity on the first molar. The adjacent second

molar is fitted with interchangeable crowns made of gold, zirconia, and resin (control).

Reference Scan: A high-accuracy laboratory scanner is used to create a reference scan of

the prepared model with each adjacent crown type.

Intraoral Scanning: The Cerec Omnicam is used to scan the inlay preparation and adjacent

teeth 10 times for each adjacent material group (gold, zirconia, resin). The manufacturer's

recommended scanning protocol is followed.
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Data Analysis: The .STL files from the Omnicam scans are imported into a 3D analysis

software. Each experimental scan is superimposed onto the corresponding reference scan.

Trueness (deviation from the reference scan) and precision (deviation among the 10 scans in

each group) are calculated and statistically analyzed.

Protocol 2: Clinical Evaluation of Crown Fit

This protocol outlines a clinical study comparing the fit of crowns fabricated from digital versus

conventional impressions.[12]

Patient Selection: Patients requiring a single posterior crown are recruited for the study.

Impression Taking:

Digital Impression: After tooth preparation, the area is scanned using the Cerec Omnicam

to capture the abutment, antagonist, and interocclusal relationship.

Conventional Impression: A traditional impression is taken using a polyvinyl siloxane

(PVS) material.

Crown Fabrication:

Chairside (Digital): A lithium disilicate crown is designed and milled chairside based on the

Omnicam scan.

Laboratory (Conventional): The PVS impression is sent to a dental laboratory for the

fabrication of a reference lithium disilicate crown.

Fit Evaluation (Replica Technique):

Before cementation, a light-body silicone material is placed inside the crown, which is then

seated on the prepared tooth.

After setting, the thin silicone layer (replica) is removed and sectioned.

The thickness of the replica is measured at specific points (marginal, axial, occlusal) under

a microscope to determine the marginal and internal gap of the crown.
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Data Analysis: The gap measurements for the chairside and reference crowns are

statistically compared to evaluate the fit accuracy.

Visualized Workflows and Logic

Preparation Phase

Scanning Phase

Analysis Phase

Calibrate Omnicam Acquire Experimental Scans (Omnicam, n=10)

Prepare Tooth in Phantom Head

Acquire Reference Scan (Lab Scanner)Mount Adjacent Material (e.g., Zirconia)

Superimpose Scans in 3D Analysis SoftwareExport .STL Files Calculate Trueness & Precision Statistical Analysis

Click to download full resolution via product page

Caption: In-vitro workflow for testing scan accuracy with different adjacent materials.
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Caption: Decision tree for troubleshooting common Cerec Omnicam scanning issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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